Cas no 701217-05-2 (ethyl 4-(5-oxo-3-propyl-4,5-dihydro-1H-pyrazol-1-yl)benzoate)

• Product Name: ethyl 4-(5-oxo-3-propyl-4,5-dihydro-1H-pyrazol-1-yl)benzoate
• CAS No: 701217-05-2
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• MDL: MFCD04218218
• CID: 3060034
• PubChem ID: 977144
• Update Time: 2025-05-23

ethyl 4-(5-oxo-3-propyl-4,5-dihydro-1H-pyrazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-(5-Oxo-3-propyl-4,5-dihydro-pyrazol-1-yl)-benzoic acid ethyl ester
• ethyl 4-(5-oxo-3-propyl-4,5-dihydro-1H-pyrazol-1-yl)benzoate
• AKOS000313200
• STK350655
• HMS1592O03
• 701217-05-2
• CS-0297294
• SR-01000272757
• EN300-230574
• BBL040554
• ethyl 4-(5-oxo-3-propyl-4H-pyrazol-1-yl)benzoate
• SR-01000272757-1

• MDL： MFCD04218218
• Inchi： 1S/C15H18N2O3/c1-3-5-12-10-14(18)17(16-12)13-8-6-11(7-9-13)15(19)20-4-2/h6-9H,3-5,10H2,1-2H3
• InChI Key： LZHKTGLZNAUIQN-UHFFFAOYSA-N
• SMILES： O=C1CC(CCC)=NN1C1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 274.13174244Da
• Monoisotopic Mass: 274.13174244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59Ų

Additional information on ethyl 4-(5-oxo-3-propyl-4,5-dihydro-1H-pyrazol-1-yl)benzoate

Ethyl 4-(5-Oxo-3-propyl-4,5-dihydro-1H-pyrazol-1-yl)benzoate: A Comprehensive Overview

Ethyl 4-(5-Oxo-3-propyl-4,5-dihydro-1H-pyrazol-1-yl)benzoate (CAS No. 701217-05-2) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique molecular architecture, which includes a benzoate ester group and a substituted pyrazole ring system. The pyrazole moiety, a five-membered heterocyclic ring containing two nitrogen atoms, is a key feature of this molecule and contributes to its diverse chemical properties.

The synthesis of ethyl 4-(5-Oxo-3-propyl-4,5-dihydro-1H-pyrazol-1-yl)benzoate involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. The propyl group attached to the pyrazole ring adds to the compound's hydrophobicity, potentially influencing its solubility and bioavailability. Recent studies have explored the use of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most intriguing aspects of ethyl 4-(5-Oxo-3-propyl-4,5-dihydro-1H-pyrazol-1-yllbenzoate is its potential application in drug discovery. Researchers have reported that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. This finding underscores the importance of further investigating its pharmacokinetic properties and toxicity profile.

In addition to its enzymatic inhibition properties, ethyl 4-(5-Oxo... has also been explored for its potential as an anti-inflammatory agent. Preclinical studies conducted on animal models have demonstrated that this compound can reduce inflammation by modulating cytokine production. These results suggest that it may serve as a lead compound for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects.

The structural versatility of ethyl 4-(5-Oxo... makes it an attractive candidate for further chemical modifications. Scientists have recently focused on altering the substituents on the pyrazole ring to enhance its bioactivity. For example, introducing electron-withdrawing groups has been shown to increase the compound's stability and potency in vitro. These modifications are expected to pave the way for more effective therapeutic agents in the near future.

From an environmental perspective, ethyl 4-(5-Oxo... has been assessed for its biodegradability and ecotoxicity. Initial studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its potential impact on aquatic ecosystems. However, further research is needed to fully understand its environmental fate and ensure sustainable practices during its production and use.

In conclusion, ethyl 4-(5-Oxo... (CAS No. 701217_05_2) represents a promising compound with diverse applications in drug discovery and chemical synthesis. Its unique structure and bioactive properties make it a valuable tool for researchers aiming to develop innovative therapeutic solutions. As ongoing studies continue to unravel its full potential, this compound is poised to play a significant role in advancing modern medicine.